Cas no 1018053-30-9 (3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid)

• Product Name: 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• CAS No: 1018053-30-9
• MF: C₁₀H₁₀F₂N₄O₂
• MW: 256.208808422089
• MDL: MFCD10001654
• CID: 4676149
• Update Time: 2025-05-20

3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[7-(difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-[7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid
• 3-(7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)propanoic acid
• STK353514
• SBB026592
• 3-[7-(difluoromethyl)-5-methyl-8-hydro-1,2,4-triazolo[1,5-a]pyrimidin-2-yl]pro panoic acid
• 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

• MDL： MFCD10001654
• Inchi： 1S/C10H10F2N4O2/c1-5-4-6(9(11)12)16-10(13-5)14-7(15-16)2-3-8(17)18/h4,9H,2-3H2,1H3,(H,17,18)
• InChI Key： UJSUJLCGNIRFRU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=NC(CCC(=O)O)=NN12)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid

Research Briefing on 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS: 1018053-30-9)

3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS: 1018053-30-9) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the triazolopyrimidine class, which is known for its diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this molecule, particularly the difluoromethyl and triazolopyrimidine moieties, make it a promising candidate for further drug development and therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid. One of the key findings is its potent inhibitory effect on specific enzymes involved in inflammatory pathways. For instance, research has demonstrated that this compound can selectively target and inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and osteoarthritis, with reduced side effects compared to non-selective COX inhibitors.

In addition to its anti-inflammatory properties, preliminary studies have explored the anticancer potential of 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid. In vitro assays have shown that the compound exhibits cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies indicate that the compound induces apoptosis through the activation of intrinsic apoptotic pathways, involving mitochondrial membrane depolarization and caspase activation. These findings highlight its potential as a lead compound for the development of new anticancer agents.

The pharmacokinetic profile of 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid has also been investigated in recent preclinical studies. The compound demonstrates favorable oral bioavailability and metabolic stability, which are critical attributes for drug candidates. Furthermore, its ability to penetrate the blood-brain barrier (BBB) has been evaluated, suggesting potential applications in central nervous system (CNS) disorders. However, further studies are needed to optimize its pharmacokinetic properties and assess its safety profile in vivo.

Despite the promising results, several challenges remain in the development of 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid as a therapeutic agent. One of the primary concerns is the need for more comprehensive toxicity studies to evaluate its long-term safety and potential side effects. Additionally, the compound's specificity and off-target effects require further investigation to ensure its efficacy and minimize adverse reactions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-[7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]propanoic acid (CAS: 1018053-30-9) represents a promising small molecule with significant therapeutic potential in inflammation and oncology. Its unique chemical structure and biological activity warrant further investigation to fully exploit its pharmacological benefits. Future research should focus on optimizing its drug-like properties, conducting rigorous preclinical and clinical trials, and exploring its potential in combination therapies. This compound exemplifies the ongoing innovation in chemical biology and the continuous quest for novel therapeutic agents.